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Compound of Interest

Compound Name: Krypton-78

CAS No.: 33580-79-9

Cat. No.: B8821159

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the laser

cooling and trapping of the stable isotope Krypton-78 (⁷⁸Kr). This technology is pivotal for a

range of applications, including fundamental physics research, precision measurements, and

potentially in advanced analytical techniques relevant to drug development through isotopic

analysis.

Introduction
Laser cooling is a technique that uses laser light to reduce the kinetic energy of atoms, thereby

cooling them to temperatures near absolute zero. For Krypton-78, this process involves

cooling atoms in their metastable state. As an even isotope, ⁷⁸Kr possesses no nuclear spin,

which simplifies the laser cooling process by eliminating the need for a repumping laser to

address hyperfine splitting. The primary cooling transition for metastable krypton is the 5s[3/2]₂

→ 5p[5/2]₃ transition at approximately 811.5 nm.

Experimental Setup

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8821159#bc-rfq
https://www.benchchem.com/product/b8821159/docs?utm_src=pdf-body#application-notes-and-protocols-for-laser-cooling-of-krypton-78
https://www.benchchem.com/product/b8821159/docs?utm_src=pdf-body#application-notes-and-protocols-for-laser-cooling-of-krypton-78
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The experimental apparatus for laser cooling of ⁷⁸Kr consists of several key components,

beginning with the generation of a metastable atomic beam, followed by slowing of the atoms,

and finally, trapping and cooling in a magneto-optical trap (MOT).

A typical experimental setup includes:

Metastable Krypton Source: A radio-frequency (RF) driven discharge source is used to excite

krypton atoms to the metastable 5s[3/2]₂ state. The source is often cooled with liquid

nitrogen to produce a slower atomic beam, which improves the efficiency of subsequent

cooling stages.

Zeeman Slower: A Zeeman slower is employed to decelerate the atomic beam. It uses a

spatially varying magnetic field to keep the atoms in resonance with a counter-propagating

laser beam as they slow down.

Magneto-Optical Trap (MOT): The heart of the experiment is the MOT, which consists of

three pairs of counter-propagating laser beams intersecting at the center of a quadrupole

magnetic field. This configuration provides both cooling and spatial confinement of the

atoms.

Laser System: A tunable diode laser system is required to generate the cooling light at

approximately 811.5 nm. The laser frequency must be precisely controlled and stabilized.

Vacuum System: The entire process is conducted in an ultra-high vacuum (UHV)

environment to minimize collisions with background gas, which can heat and eject the

trapped atoms.

Diagnostics: A sensitive camera (e.g., CCD or EMCCD) is used to image the fluorescence

from the trapped atoms, allowing for characterization of the atom cloud.

Quantitative Data
The following tables summarize the key atomic properties of Krypton-78 and typical

experimental parameters for its laser cooling.

Table 1: Atomic Properties of Krypton-78
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Property Value Reference

Atomic Mass 77.9203648 u [1]

Natural Abundance 0.355% [2]

Nuclear Spin (I) 0 [1]

Ground State Configuration [Ar] 3d¹⁰ 4s² 4p⁶

Metastable State for Cooling 5s[3/2]₂ [3]

Cooling Transition 5s[3/2]₂ → 5p[5/2]₃ [3]

Wavelength (λ) ~811.5 nm [2]

Isotope Shift (⁷⁸Kr - ⁸⁶Kr) ~ +210 MHz [4][5]

Table 2: Experimental Parameters for ⁷⁸Kr Laser Cooling
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Parameter Typical Value/Range

Cooling Laser

Wavelength ~811.5 nm (tuned to ⁷⁸Kr resonance)

Linewidth < 1 MHz

Power (per beam) 10 - 50 mW

Beam Diameter (1/e²) 1 - 2 cm

Detuning (δ) -1Γ to -3Γ (where Γ is the natural linewidth)

Magneto-Optical Trap (MOT)

Magnetic Field Gradient 10 - 20 G/cm

Zeeman Slower

Laser Power 50 - 150 mW

Laser Detuning -200 to -400 MHz

Source

RF Discharge Power 10 - 50 W

Temperature 77 K (Liquid Nitrogen Cooled)

Achieved Parameters

Number of Trapped Atoms 10⁴ - 10⁶

Cloud Temperature 100 µK - 1 mK

Experimental Protocols
The following protocols outline the key steps for the laser cooling and trapping of Krypton-78.

Protocol 1: Generation of Metastable Krypton-78 Beam
Prepare the Krypton Source: Use a gas mixture with a natural abundance of Krypton or an

enriched ⁷⁸Kr sample.
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Cool the Discharge Source: Flow liquid nitrogen through the cooling jacket of the RF

discharge source to reduce the thermal velocity of the krypton atoms.

Initiate the Discharge: Apply RF power to the source to create a plasma. This will excite a

fraction of the krypton atoms to the 5s[3/2]₂ metastable state.

Form the Atomic Beam: The metastable atoms will effuse from the source, forming an atomic

beam that travels towards the Zeeman slower.

Protocol 2: Zeeman Slowing
Align the Zeeman Slower Laser: Direct a high-power laser beam, counter-propagating to the

atomic beam, through the Zeeman slower.

Set the Laser Frequency: Tune the laser to be red-detuned from the 5s[3/2]₂ → 5p[5/2]₃

transition of ⁷⁸Kr. The exact detuning will depend on the design of the Zeeman slower.

Apply the Magnetic Field: Activate the Zeeman slower coils to generate the spatially varying

magnetic field. This field will compensate for the changing Doppler shift as the atoms

decelerate.

Optimize Slowing: Monitor the flux of slow atoms at the exit of the Zeeman slower and

optimize the laser power, detuning, and magnetic field for maximum flux.

Protocol 3: Magneto-Optical Trapping
Prepare the MOT Chamber: Ensure the MOT chamber is at an ultra-high vacuum (< 10⁻⁹

Torr).

Align the MOT Beams: Align the three pairs of counter-propagating cooling laser beams to

intersect at the center of the quadrupole magnetic field. Ensure the beams are circularly

polarized.

Set the Cooling Laser Parameters: Set the power and a red-detuning of approximately 1-3

times the natural linewidth for the MOT beams.

Activate the MOT Coils: Apply current to the anti-Helmholtz coils to generate the quadrupole

magnetic field.
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Load the MOT: The slowed atoms from the Zeeman slower will enter the MOT region and be

captured and cooled.

Image the Trapped Atoms: Use a CCD camera to observe the fluorescence from the trapped

⁷⁸Kr atoms.

Characterize the Atom Cloud: Measure the number of trapped atoms, the size of the cloud,

and the temperature of the atoms. Optimize the MOT parameters (laser power, detuning,

magnetic field gradient) to maximize the number of trapped atoms and achieve the lowest

temperature.
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Caption: Energy level diagram for ⁷⁸Kr laser cooling.

Experimental Workflow
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Caption: Workflow for laser cooling and trapping ⁷⁸Kr.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

